Cas no 2149172-53-0 (2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine
• CAS No: 2149172-53-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6172551
• PubChem ID: 165654977
• Update Time: 2025-08-05

2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine
• EN300-1856344
• [2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropyl]methanamine
• 2149172-53-0

• Inchi： 1S/C10H15N3/c1-9(2)5-10(9,6-11)8-3-4-12-7-13-8/h3-4,7H,5-6,11H2,1-2H3
• InChI Key： QNDRLWNJOHDDEI-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CN=CN=2)CC1(C)C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2149172-53-0 and Product Name: 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine

The compound identified by the CAS number 2149172-53-0 and the product name 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrimidine moiety and a cyclopropyl group in its molecular structure suggests a high degree of versatility, which is often exploited in the design of bioactive compounds.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of pyrimidine derivatives in the development of therapeutic agents. Pyrimidines are fundamental components of nucleic acids, and their structural analogs have been extensively explored for their pharmacological properties. The compound in question, with its 2,2-dimethyl substitution pattern on the cyclopropyl ring, introduces a steric bulk that can influence both its solubility and binding affinity to biological targets. This feature makes it an intriguing candidate for further investigation.

The cyclopropylmethanamine backbone of this molecule provides a rigid scaffold that can enhance molecular stability and interactions with enzymes or receptors. Such structural motifs are frequently employed in drug design to optimize pharmacokinetic profiles. The combination of these elements—dimethyl groups, a pyrimidine ring, and a cyclopropylamine moiety—creates a complex chemical entity with multifaceted potential.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel compounds like this one are driven by the need for more effective and selective therapeutic agents. The pyrimidin-4-yl substituent, in particular, is known to enhance binding interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This has led to its incorporation into numerous drug candidates under development for treating conditions such as cancer, infectious diseases, and inflammatory disorders.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of such molecules with high precision. The structural features of 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine have been modeled using molecular docking simulations to identify potential interactions with key biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes implicated in disease pathways, making it a promising lead for further medicinal chemistry optimization.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the dimethyl groups on the cyclopropyl ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, the attachment of the pyrimidine ring necessitates precise functional group transformations to achieve regioselectivity. These synthetic challenges underscore the complexity involved in developing novel pharmaceuticals from initial concept to final product.

Evaluation of the pharmacological properties of 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine has begun in preclinical studies. Initial assays have demonstrated promising activity against certain enzymatic targets, indicating potential therapeutic utility. Further investigations are underway to assess its efficacy, selectivity, and safety profile. These studies are crucial for determining whether this compound can progress into clinical trials as a viable therapeutic option.

The role of computational tools in drug discovery cannot be overstated. Software platforms capable of predicting ADME (Absorption, Distribution, Metabolism, and Excretion) properties allow researchers to screen large libraries of compounds efficiently. The favorable predicted properties of 2149172-53-0, such as solubility and metabolic stability, make it an attractive candidate for further development. Such predictions can significantly reduce the time and resources required for experimental validation.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the pace at which novel compounds like this one are brought to market. Open innovation models encourage sharing knowledge and resources across sectors, fostering an environment conducive to breakthrough discoveries. The development pipeline for 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine exemplifies this trend toward interdisciplinary collaboration.

The future prospects for this compound are bright, given its unique structural features and preliminary pharmacological findings. Continued research into its mechanisms of action will provide deeper insights into its potential applications across multiple therapeutic areas. As our understanding of biological systems evolves, so too will our ability to design molecules that interact selectively with disease-causing targets.

In conclusion,2149172-53-0, identified as 2,2-dimethyl-1-(pyrimidin-4-yl)cyclopropylmethanamine, represents a significant contribution to pharmaceutical chemistry. Its innovative structure combines elements known to enhance bioactivity while addressing key challenges in drug design. With ongoing research validating its potential,this compound holds promise as a future therapeutic agent, offering hope for improved treatments across various medical conditions.